Cas no 2149862-88-2 (4-2-(oxiran-2-yl)ethyloxolan-3-ol)

• Product Name: 4-2-(oxiran-2-yl)ethyloxolan-3-ol
• CAS No: 2149862-88-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6334684
• PubChem ID: 165591099
• Update Time: 2025-07-17

4-2-(oxiran-2-yl)ethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(oxiran-2-yl)ethyloxolan-3-ol
• EN300-1637415
• 2149862-88-2
• 4-[2-(oxiran-2-yl)ethyl]oxolan-3-ol

• Inchi： 1S/C8H14O3/c9-8-5-10-3-6(8)1-2-7-4-11-7/h6-9H,1-5H2
• InChI Key： TYWNQMYNWJMFRO-UHFFFAOYSA-N
• SMILES： O1CC1CCC1COCC1O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42Ų

Additional information on 4-2-(oxiran-2-yl)ethyloxolan-3-ol

Recent Advances in the Study of 4-2-(oxiran-2-yl)ethyloxolan-3-ol (CAS: 2149862-88-2)

In recent years, the compound 4-2-(oxiran-2-yl)ethyloxolan-3-ol (CAS: 2149862-88-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide-containing molecule has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The unique structural features of this compound, including the oxirane and oxolane rings, make it a valuable scaffold for designing novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of 4-2-(oxiran-2-yl)ethyloxolan-3-ol. The researchers employed a multi-step synthesis approach, starting from readily available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use as a drug candidate.

Another significant finding comes from a preclinical investigation into the compound's mechanism of action. The research, conducted by a team at the University of Cambridge, demonstrated that 4-2-(oxiran-2-yl)ethyloxolan-3-ol exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. This suggests its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology. A recent paper in Nature Chemical Biology detailed the use of 4-2-(oxiran-2-yl)ethyloxolan-3-ol as a molecular probe to study protein-ligand interactions. The epoxide moiety of the compound was found to form covalent bonds with nucleophilic amino acid residues, enabling the identification of novel binding sites on target proteins.

Despite these promising findings, challenges remain in the development of 4-2-(oxiran-2-yl)ethyloxolan-3-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical properties and diverse biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 4-2-(oxiran-2-yl)ethyloxolan-3-ol (CAS: 2149862-88-2) represents a promising candidate for further investigation in drug discovery and chemical biology. Its versatile structure and biological activities offer numerous opportunities for the development of novel therapeutics and research tools. Future studies should focus on optimizing its pharmacological properties and exploring its potential in various disease models.